![molecular formula C25H22N2O3 B7560389 N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide](/img/structure/B7560389.png)
N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide, also known as DPI, is a synthetic compound that has been widely used in scientific research. DPI is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. DPI has been shown to have a wide range of biochemical and physiological effects, making it an important tool for studying PKC signaling pathways.
Mechanism of Action
N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide exerts its inhibitory effect on PKC by binding to the catalytic domain of the enzyme, thereby preventing its activation. This binding is thought to occur through the formation of hydrogen bonds between this compound and key amino acid residues in the PKC catalytic domain.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in various cell types. These effects include the inhibition of cell proliferation, induction of apoptosis, and regulation of cell differentiation. This compound has also been shown to modulate the activity of various signaling pathways, including the MAPK and PI3K/Akt pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide in lab experiments is its high potency and specificity for PKC inhibition. This makes it an ideal tool for studying the role of PKC signaling pathways in various cellular processes. However, this compound does have some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and use.
Future Directions
There are several future directions for research involving N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide. One area of interest is the development of more potent and selective PKC inhibitors that can be used in a clinical setting. Another area of interest is the use of this compound in combination with other inhibitors to study the crosstalk between different signaling pathways. Additionally, this compound could be used to study the role of PKC in various disease states, including cancer and neurodegenerative disorders.
In conclusion, this compound is a synthetic compound that has been widely used in scientific research to study the role of PKC signaling pathways in various cellular processes. Its high potency and specificity for PKC inhibition make it an ideal tool for studying these pathways, and its wide range of biochemical and physiological effects make it an important tool for understanding the regulation of cell proliferation, differentiation, and apoptosis. While this compound does have some limitations, its potential applications in future research make it an important compound for the scientific community.
Synthesis Methods
N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide can be synthesized using a multi-step process that involves the reaction of 3-phenylpropylamine with phthalic anhydride to form the intermediate compound, which is then further reacted with methylamine and isocyanate to yield this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide has been widely used in scientific research to study the role of PKC signaling pathways in various cellular processes. This compound has been shown to inhibit the activity of PKC in a dose-dependent manner, leading to a decrease in the phosphorylation of downstream targets. This inhibition has been shown to have a wide range of effects, including the regulation of cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
N-(1,3-diphenylpropyl)-2-methyl-1,3-dioxoisoindole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O3/c1-27-24(29)20-14-13-19(16-21(20)25(27)30)23(28)26-22(18-10-6-3-7-11-18)15-12-17-8-4-2-5-9-17/h2-11,13-14,16,22H,12,15H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHMAYUVKKOOEFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC(CCC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.